Cas no 123418-51-9 (5-(propan-2-yl)thiophene-3-carboxylic acid)

5-(Propan-2-yl)thiophene-3-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a thiophene ring substituted with an isopropyl group at the 5-position and a carboxyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its structural framework allows for further derivatization, enabling the introduction of additional functional groups or the formation of amides and esters. The presence of both the thiophene ring and carboxylic acid moiety enhances its utility in metal coordination and polymerization reactions. High purity and consistent quality make it suitable for research and industrial applications requiring precise chemical building blocks.
5-(propan-2-yl)thiophene-3-carboxylic acid structure
123418-51-9 structure
Product Name:5-(propan-2-yl)thiophene-3-carboxylic acid
CAS No:123418-51-9
MF:C8H10O2S
MW:170.228801250458
MDL:MFCD03419855
CID:1005012
PubChem ID:3525080
Update Time:2025-06-07

5-(propan-2-yl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Isopropylthiophene-3-carboxylic acid
    • 5-Isopropyl-thiophene-3-carboxylic acid
    • 5-isopropylthiophene-3-carboxylic acid(SALTDATA: FREE)
    • 5-propan-2-ylthiophene-3-carboxylic acid
    • 2-isopropyl-4-thiophene carboxylic acid
    • 5-(1-Methyl-ethyl)-3-thiophencarbonsaeure
    • 5-(methylethyl)thiophene-3-carboxylic acid
    • 5-(propan-2-yl)thiophene-3-carboxylic acid
    • AKOS B007509
    • AKOS MSC-0502
    • ART-CHEM-BB B007509
    • CHEMBRDG-BB 3007509
    • 5-isopropyl-3-thenoic acid
    • 5-isopropyl-3-thiophenecarboxylic acid
    • AKOS000302011
    • DTXSID00393308
    • SCHEMBL335884
    • CS-0312663
    • 3-Thiophenecarboxylic acid, 5-(1-methylethyl)-
    • FS-2516
    • DB-028960
    • SAYAWUFWZUZLLB-UHFFFAOYSA-N
    • 123418-51-9
    • F8885-7545
    • STK349063
    • MFCD03419855
    • BBL016195
    • A18143
    • ASINEX-REAG BAS 13521730
    • ALBB-000924
    • MDL： MFCD03419855
    • Inchi： 1S/C8H10O2S/c1-5(2)7-3-6(4-11-7)8(9)10/h3-5H,1-2H3,(H,9,10)
    • InChI Key： SAYAWUFWZUZLLB-UHFFFAOYSA-N
    • SMILES： S1C=C(C(=O)O)C=C1C(C)C

Computed Properties

  • Exact Mass: 170.04000
  • Monoisotopic Mass: 170.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • PSA: 65.54000
  • LogP: 2.56970

5-(propan-2-yl)thiophene-3-carboxylic acid Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

5-(propan-2-yl)thiophene-3-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(propan-2-yl)thiophene-3-carboxylic acid Pricemore >>

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